Cas no 2110741-41-6 (5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2110741-41-6
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 6152114
• PubChem ID: 165955676
• Update Time: 2025-08-05

5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one
• EN300-1112037
• 2110741-41-6
• 5-amino-1-[(2,2-difluorocyclopropyl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H10F2N2O/c10-9(11)3-6(9)4-13-5-7(12)1-2-8(13)14/h1-2,5-6H,3-4,12H2
• InChI Key： PDTBCUDNUQMWHI-UHFFFAOYSA-N
• SMILES： FC1(CC1CN1C(C=CC(=C1)N)=O)F

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one

5-Amino-1-(2,2-Difluorocyclopropyl)methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one, also known by its CAS number 2110741-41-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their diverse applications in drug discovery and development. The structure of this compound is characterized by a dihydropyridine ring system with an amino group at position 5 and a substituted cyclopropyl methyl group at position 1. The presence of fluorine atoms on the cyclopropane ring introduces unique electronic and steric properties, making this compound a valuable candidate for various biological studies.

The synthesis of 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one involves a series of well-established organic reactions. The key steps typically include the formation of the dihydropyridine ring through cyclization reactions, followed by functionalization at specific positions to introduce the amino and cyclopropyl methyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of biological activity, 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one has shown promising results in various assays. Studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated calcium channels. This property makes it a candidate for therapeutic applications in conditions such as hypertension and neurodegenerative diseases. Additionally, the compound has exhibited moderate anti-inflammatory and antioxidant activities, suggesting its potential use in inflammatory disorders.

The structural uniqueness of this compound has also led to investigations into its role as a building block for more complex molecules. For instance, researchers have explored its utility in constructing heterocyclic frameworks with enhanced bioavailability and pharmacokinetic profiles. The incorporation of fluorine atoms into the molecule has been shown to improve drug-like properties such as lipophilicity and metabolic stability.

Recent studies have focused on optimizing the stereochemistry of 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one to enhance its biological activity further. Stereoisomeric forms have been synthesized and evaluated for their selectivity towards specific targets. These findings underscore the importance of stereochemistry in drug design and highlight the need for further research into enantioselective synthesis methods.

In conclusion, 5-amino-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising lead compound for future drug development efforts.